An In-depth Technical Guide on 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one (CAS: 102306-78-5)
An In-depth Technical Guide on 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one (CAS: 102306-78-5)
For Researchers, Scientists, and Drug Development Professionals
Introduction
6,7-dihydrocyclopenta[d]dioxin-5(4H)-one, with CAS number 102306-78-5, is a heterocyclic organic compound. Its structure features a cyclopentanone ring fused with a 1,3-dioxin ring. This molecule serves as a versatile synthetic intermediate in organic chemistry. This technical guide provides a comprehensive overview of its physicochemical properties, a detailed experimental protocol for its synthesis, and a discussion on its known applications and potential areas for future research.
Physicochemical Properties
A summary of the key physicochemical properties of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one is presented in the table below for easy reference and comparison.
| Property | Value | Source |
| CAS Number | 102306-78-5 | N/A |
| Molecular Formula | C₇H₈O₃ | [1][2] |
| Molecular Weight | 140.14 g/mol | [1][3] |
| IUPAC Name | 6,7-dihydrocyclopenta[d][1][4]dioxin-5(4H)-one | [5] |
| Synonyms | 6,7-Dihydro-4H-cyclopenta[1][4]dioxin-5-one, 6,7-Dihydrocyclopenta-1,3-dioxin-5(4H)-one | [1][6] |
| Boiling Point | 292.6 °C at 760 mmHg | [1][2][4][7] |
| Density | 1.27 g/cm³ | [1][2] |
| Flash Point | 121.6 °C | [1][2][7] |
| Melting Point | Not available | [1][2] |
| Solubility | Not available | [1][2] |
Experimental Protocols: Synthesis
The synthesis of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one has been well-documented in the scientific literature. A reliable and detailed protocol is provided by Organic Syntheses, a publication known for its rigorously tested and reproducible experimental procedures.
Synthesis of 6,7-dihydrocyclopenta-1,3-dioxin-5(4H)-one
This procedure details the reaction of 1,3-cyclopentanedione with 1,3,5-trioxane in the presence of boron trifluoride etherate.
Materials and Reagents:
-
1,3-Cyclopentanedione
-
1,3,5-Trioxane
-
Boron trifluoride etherate (BF₃·OEt₂)
-
Dichloromethane (CH₂Cl₂)
-
Activated 4 Å molecular sieves
-
Celite
-
Saturated sodium bicarbonate solution (NaHCO₃)
-
Brine
-
Magnesium sulfate (MgSO₄)
-
Silica gel for flash chromatography
-
Hexane
-
Acetone
Procedure:
-
A suspension of 1,3-cyclopentanedione (1.0 eq), 1,3,5-trioxane (6.0 eq), and activated 4 Å molecular sieves in freshly distilled dichloromethane is prepared in a three-necked, round-bottomed flask equipped with a magnetic stirrer, an addition funnel, and an argon inlet.
-
Boron trifluoride etherate (3.0 eq) is added dropwise to the stirred suspension at room temperature over a period of 2 hours.
-
The reaction mixture is stirred at room temperature for 48 hours.
-
The mixture is then filtered through a pad of Celite, and the solid residue is washed with dichloromethane.
-
The combined filtrate is carefully poured into a separatory funnel containing ice and saturated sodium bicarbonate solution to neutralize the acid.
-
The aqueous layer is extracted with dichloromethane.
-
The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.
-
The crude product is purified by flash chromatography on silica gel using a hexane-acetone mixture as the eluent to afford the pure 6,7-dihydrocyclopenta-1,3-dioxin-5(4H)-one as a white crystalline solid.
Reaction Mechanism: The reaction is proposed to proceed via a Prins-type mechanism. The enol form of 1,3-cyclopentanedione adds to the boron trifluoride-activated formaldehyde (generated from 1,3,5-trioxane). A subsequent cyclization with another equivalent of formaldehyde yields the 1,3-dioxin ring system.
Below is a graphical representation of the synthesis workflow.
Caption: Synthesis workflow for 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one.
Biological Activity and Applications
Currently, there is a notable lack of publicly available data on the specific biological activities of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one. Extensive searches of scientific literature and databases have not revealed any studies detailing its pharmacological, toxicological, or any other biological effects.
It is crucial to distinguish this compound from the highly toxic and environmentally persistent class of compounds commonly referred to as "dioxins," such as polychlorinated dibenzo-p-dioxins (PCDDs). The term "dioxin" in the name of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one refers to the presence of the 1,3-dioxin heterocyclic ring system and does not imply the toxicological properties associated with PCDDs. The toxicity of PCDDs is primarily mediated by the aryl hydrocarbon receptor (AhR), a mechanism that is not expected for 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one due to significant structural differences.
The primary utility of 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one lies in its role as a building block in organic synthesis. Its functional groups, including the ketone and the protected 1,3-dicarbonyl moiety, make it a valuable precursor for the synthesis of more complex molecules, potentially including novel carbocyclic and heterocyclic structures that may be of interest in drug discovery and materials science.
Future Research Directions
Given the current gap in knowledge, several avenues of research for 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one can be proposed:
-
Screening for Biological Activity: The compound could be subjected to a broad range of in vitro biological screens to identify any potential pharmacological activities. This could include assays for anticancer, antimicrobial, anti-inflammatory, and enzyme inhibitory activities.
-
Derivatization and Library Synthesis: The chemical reactivity of the ketone and other positions on the molecule could be exploited to generate a library of derivatives. This library could then be screened for biological activity, potentially leading to the discovery of new lead compounds for drug development.
-
Computational Studies: In silico methods, such as molecular docking and virtual screening, could be employed to predict potential biological targets for 6,7-dihydrocyclopenta[d]dioxin-5(4H)-one and its derivatives, helping to guide future experimental work.
6,7-dihydrocyclopenta[d]dioxin-5(4H)-one is a readily accessible organic compound with well-defined physicochemical properties and a reliable synthetic protocol. While its biological activity remains unexplored, its structural features make it an attractive starting material for the synthesis of more complex and potentially bioactive molecules. Further investigation into the biological properties of this compound and its derivatives is warranted and could open up new opportunities in medicinal chemistry and drug discovery.
References
- 1. Cytotoxicity and Apoptosis Induction of 6,7-Dehydroroyleanone from Taiwania cryptomerioides Bark Essential Oil in Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Induction of Oxidative Stress Responses by Dioxin and other Ligands of the Aryl Hydrocarbon Receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. 6,7-Dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidines and their derivatives as novel corticotropin-releasing factor 1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Synthesis, In Vitro Biological Evaluation of Antiproliferative and Neuroprotective Effects and In Silico Studies of Novel 16E-Arylidene-5α,6α-epoxyepiandrosterone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Synthesis and antitumor activity of cyclopentane-fused anthraquinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]


![6,7-dihydrocyclopenta[d]dioxin-5(4H)-one](https://www.sigmaaldrich.com/structureimages/38/MFCD00672738.png)
